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molecular formula C15H12N2O2 B407875 4-(4-Methoxyphenyl)phthalazin-1(2h)-one CAS No. 57353-93-2

4-(4-Methoxyphenyl)phthalazin-1(2h)-one

Cat. No. B407875
CAS RN: 57353-93-2
M. Wt: 252.27g/mol
InChI Key: RYLLTTFNKPGBNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07645756B2

Procedure details

With cooling with ice, 25 ml of phosphorus oxychloride was added to 95.05 g (20 mmol) of the obtained 4-(4-methoxyphenyl)-2H-phthalazin-1-on, and the reaction liquid was stirred under reflux for 6 hours. Water was added to the reaction liquid, extracted with chloroform, and the organic layer was washed with saturated saline water. This was dried with anhydrous sodium sulfate, and concentrated under reduced pressure to obtain 4.00 g (yield: 74%) of 1-chloro-4-(4-methoxyphenyl)-phthalazine as a white solid.
Name
phosphorus oxychloride
Quantity
25 mL
Type
reactant
Reaction Step One
Name
4-(4-methoxyphenyl)-2H-phthalazin-1-on
Quantity
95.05 g
Type
reactant
Reaction Step Two
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
1-chloro-4-(4-methoxyphenyl)-phthalazine
Yield
74%

Identifiers

REACTION_CXSMILES
P(Cl)(Cl)([Cl:3])=O.[CH3:6][O:7][C:8]1[CH:13]=[CH:12][C:11]([C:14]2[C:23]3[C:18](=[CH:19][CH:20]=[CH:21][CH:22]=3)[C:17](=O)[NH:16][N:15]=2)=[CH:10][CH:9]=1>O>[Cl:3][C:17]1[C:18]2[C:23](=[CH:22][CH:21]=[CH:20][CH:19]=2)[C:14]([C:11]2[CH:12]=[CH:13][C:8]([O:7][CH3:6])=[CH:9][CH:10]=2)=[N:15][N:16]=1

Inputs

Step One
Name
phosphorus oxychloride
Quantity
25 mL
Type
reactant
Smiles
P(=O)(Cl)(Cl)Cl
Step Two
Name
4-(4-methoxyphenyl)-2H-phthalazin-1-on
Quantity
95.05 g
Type
reactant
Smiles
COC1=CC=C(C=C1)C1=NNC(C2=CC=CC=C12)=O
Step Three
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the reaction liquid
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 6 hours
Duration
6 h
EXTRACTION
Type
EXTRACTION
Details
extracted with chloroform
WASH
Type
WASH
Details
the organic layer was washed with saturated saline water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
This was dried with anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Name
1-chloro-4-(4-methoxyphenyl)-phthalazine
Type
product
Smiles
ClC1=NN=C(C2=CC=CC=C12)C1=CC=C(C=C1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 4 g
YIELD: PERCENTYIELD 74%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.